4-(3-Chloro-5-fluorophenyl)-2-methoxyphenol

• IUPAC Name: 4-(3-chloro-5-fluorophenyl)-2-methoxyphenol
• InChI: InChI=1S/C13H10ClFO2/c1-17-13-6-8(2-3-12(13)16)9-4-10(14)7-11(15)5-9/h2-7,16H,1H3
• InChI Key: BRBGHCPGPRBRMZ-UHFFFAOYSA-N
• Canonical SMILES: COC1=C(C=CC(=C1)C2=CC(=CC(=C2)Cl)F)O
• Molecular Formula: C13H10ClFO2
• DSSTOX Substance ID: DTXSID80685617
• Molecular Weight: 252.67 g/mol
• CAS No.: 1262001-12-6

Description

4-(3-Chloro-5-fluorophenyl)-2-methoxyphenol is an organic compound that belongs to the class of phenols It is characterized by the presence of a chloro and fluoro substituent on the phenyl ring, along with a methoxy group and a hydroxyl group

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 4-(3-Chloro-5-fluorophenyl)-2-methoxyphenol typically involves the following steps:

Methoxylation: The methoxy group is introduced via a nucleophilic substitution reaction using methanol or a methoxide ion.

Hydroxylation: The hydroxyl group is introduced through a hydroxylation reaction, often using hydrogen peroxide or other oxidizing agents.

Industrial Production Methods

Industrial production of 4-(3-Chloro-5-fluorophenyl)-2-methoxyphenol may involve large-scale halogenation and methoxylation processes, followed by purification steps such as recrystallization or chromatography to obtain the desired product with high purity.

Chemical Reactions Analysis

Types of Reactions

4-(3-Chloro-5-fluorophenyl)-2-methoxyphenol can undergo various chemical reactions, including:

Oxidation: The hydroxyl group can be oxidized to form quinones or other oxidized derivatives.

Reduction: The compound can be reduced to remove the halogen substituents or to convert the hydroxyl group to a hydrogen atom.

Substitution: The chloro and fluoro groups can be substituted with other functional groups through nucleophilic or electrophilic substitution reactions.

Common Reagents and Conditions

Oxidation: Hydrogen peroxide, potassium permanganate, or other oxidizing agents.

Reduction: Sodium borohydride, lithium aluminum hydride, or catalytic hydrogenation.

Substitution: Nucleophiles such as amines, thiols, or alkoxides.

Major Products

Oxidation: Quinones or other oxidized phenolic compounds.

Reduction: Dehalogenated phenols or fully reduced hydrocarbons.

Substitution: Phenolic derivatives with various functional groups replacing the halogens.

Scientific Research Applications

4-(3-Chloro-5-fluorophenyl)-2-methoxyphenol has several scientific research applications:

Chemistry: Used as a building block for the synthesis of more complex organic molecules.

Biology: Investigated for its potential biological activities, including antimicrobial and anticancer properties.

Medicine: Explored as a potential lead compound for drug development, particularly in the design of inhibitors for specific enzymes or receptors.

Industry: Utilized in the production of specialty chemicals and materials with specific properties.

Mechanism of Action

The mechanism of action of 4-(3-Chloro-5-fluorophenyl)-2-methoxyphenol involves its interaction with molecular targets such as enzymes or receptors. The chloro and fluoro substituents can enhance the compound’s binding affinity to these targets, while the methoxy and hydroxyl groups can participate in hydrogen bonding and other interactions. These interactions can modulate the activity of the target proteins, leading to various biological effects.

Comparison with Similar Compounds

Similar Compounds

• 3-Chloro-4-fluorophenylboronic acid
• 5-(3-Chloro-5-fluorophenyl)-1-pentene
• 5-{[(4-Amino-3-chloro-5-fluorophenyl)sulfonyl]amino}-1,3,4-thiadiazole-2-sulfonamide

Uniqueness

4-(3-Chloro-5-fluorophenyl)-2-methoxyphenol is unique due to the specific combination of its substituents, which confer distinct chemical and biological properties. The presence of both chloro and fluoro groups, along with the methoxy and hydroxyl groups, allows for a wide range of chemical modifications and interactions with biological targets, making it a versatile compound for research and industrial applications.